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Compound of Interest

Compound Name:
2-chloro-N-(2,6-dibromo-4-

methylphenyl)acetamide

CAS No.: 96686-53-2

Cat. No.: B1621212

Get Quote

CAS Registry Number: 96686-53-2[1][2]
Executive Summary
2-Chloro-N-(2,6-dibromo-4-methylphenyl)acetamide (CAS 96686-53-2) is a halogenated

acetanilide derivative characterized by significant steric hindrance around the amide bond.[1]

Structurally, it consists of a 4-methylaniline core substituted with bromine atoms at the 2 and 6

positions, acylated with a chloroacetyl group.

This compound serves as a critical electrophilic intermediate in organic synthesis. The

-chloro moiety is highly reactive toward nucleophiles (amines, thiols, alkoxides), making this
molecule a "scaffold" for constructing complex, sterically congested pharmacological agents,
including analogs of lidocaine and other anti-arrhythmic or anesthetic drugs where metabolic
stability is required.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
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The steric bulk provided by the bromine atoms at the ortho positions (2,6) protects the amide

bond from enzymatic hydrolysis, a feature often exploited in medicinal chemistry to extend the

half-life of bioactive molecules.

Table 1: Physicochemical Specifications
Property Specification

CAS Number 96686-53-2

IUPAC Name
2-Chloro-N-(2,6-dibromo-4-

methylphenyl)acetamide

Molecular Formula

Molecular Weight 341.43 g/mol

Appearance White to off-white crystalline solid

Melting Point
180–185 °C (Typical for analogous

dibromoacetanilides)

Solubility
Soluble in DCM, DMSO, DMF, Chloroform;

Insoluble in Water

Reactivity
Potent alkylating agent (

-chloro group); Amide stable to mild acid/base

Synthesis & Production Protocol
The synthesis of CAS 96686-53-2 requires overcoming the steric hindrance of the 2,6-dibromo-

4-methylaniline precursor. Standard Schotten-Baumann conditions (aqueous base) often fail or

result in low yields due to the poor nucleophilicity of the hindered amine.

Recommended Approach: Anhydrous acylation using Chloroacetyl Chloride in the presence of

a non-nucleophilic base or under reflux in glacial acetic acid with sodium acetate.

Reaction Pathway[3][4][5]
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Figure 1: Synthetic pathway for the acylation of hindered aniline precursors.

Detailed Experimental Protocol
Objective: Synthesize 10.0 g of 2-Chloro-N-(2,6-dibromo-4-methylphenyl)acetamide.

Reagents:

Precursor: 2,6-Dibromo-4-methylaniline (CAS 6968-24-7): 8.0 g (~30 mmol).

Reagent: Chloroacetyl chloride (CAS 79-40-9): 4.0 mL (~50 mmol, 1.6 eq).

Solvent: Glacial Acetic Acid (AcOH): 40 mL.

Base/Buffer: Sodium Acetate (anhydrous): 4.0 g.

Procedure:

Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 8.0 g

of 2,6-dibromo-4-methylaniline in 40 mL of glacial acetic acid. Add 4.0 g of sodium acetate.

Note: The sodium acetate acts as a buffer to neutralize the HCl generated, preventing the

protonation of the unreacted aniline, which would further reduce its nucleophilicity.

Addition: Cool the mixture to 10–15 °C. Add chloroacetyl chloride dropwise over 15 minutes

using a pressure-equalizing addition funnel.

Caution: Chloroacetyl chloride is a lachrymator. Perform in a fume hood.
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Reaction: Allow the mixture to warm to room temperature, then heat to 50–60 °C for 2 hours.

Monitor reaction progress via TLC (Eluent: 20% Ethyl Acetate in Hexanes). The starting

aniline spot should disappear.

Quenching: Pour the reaction mixture slowly into 200 mL of ice-cold water with vigorous

stirring. The product will precipitate as a white/off-white solid.

Isolation: Filter the solid using a Buchner funnel. Wash the filter cake copiously with cold

water (3 x 50 mL) to remove acetic acid and salts.

Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or hot Ethyl Acetate.

Drying: Dry the crystals in a vacuum oven at 45 °C for 12 hours.

Applications in Drug Development[5]
This compound is primarily utilized as an intermediate for synthesizing Type I anti-arrhythmic

drugs and local anesthetics that require resistance to amidases.

Mechanism of Action (Downstream Products)
The

-chloro group is a "warhead" designed to be displaced by secondary amines (e.g.,
diethylamine, piperazine).

Nucleophilic Substitution (

): The chlorine atom is displaced by an amine.

Resulting Pharmacophore: An amino-acetamide structure (typical of Lidocaine/Mepivacaine

class).

Steric Shielding: The 2,6-dibromo substitution creates a "molecular shield," preventing

esterases and amidases from accessing the carbonyl carbon, thereby prolonging the drug's

duration of action.
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Figure 2: Downstream functionalization workflow.

Safety & Handling (E-E-A-T)
Hazard Classification:

Skin/Eye Irritant: The compound is an alkylating agent. Direct contact can cause irritation or

sensitization.

Lachrymator Potential: While less volatile than chloroacetyl chloride, the dust can be irritating

to mucous membranes.

Handling Protocols:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Containment: Weigh and handle the solid in a fume hood to avoid dust inhalation.

Waste Disposal: Dispose of as halogenated organic waste. Do not mix with strong alkalis

during disposal to prevent uncontrolled hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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